1-(4-Fluorophenyl)-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]cyclopropane-1-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C20H18FNO3S/c21-15-5-3-14(4-6-15)20(7-8-20)19(24)22-11-16(23)18-10-13(12-26-18)17-2-1-9-25-17/h1-6,9-10,12,16,23H,7-8,11H2,(H,22,24)
• InChI Key: XLSHJNIIRADZCC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NCC(C3=CC(=CS3)C4=CC=CO4)O
• Molecular Formula: C20H18FNO3S
• Molecular Weight: 371.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The fluorophenyl, furan, and thiophenyl groups are all aromatic, contributing to the compound’s stability. The cyclopropane ring is a strained three-membered ring, which could make the compound more reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its lipophilicity, potentially affecting its solubility and distribution in biological systems.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, if it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use or biological activity. If it shows promising activity in preliminary studies, future research could involve further optimization of the structure to improve its activity or reduce potential side effects.